molecular formula C14H23NO4 B6226437 1-{[(tert-butoxy)carbonyl]amino}spiro[2.5]octane-6-carboxylic acid CAS No. 2294222-26-5

1-{[(tert-butoxy)carbonyl]amino}spiro[2.5]octane-6-carboxylic acid

Cat. No. B6226437
CAS RN: 2294222-26-5
M. Wt: 269.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is also known as 6-[(tert-Butoxy)carbonyl]-6-azaspiro[2.5]octane-5-carboxylic acid . It is a type of tert-butyloxycarbonyl-protected amino acid .


Synthesis Analysis

The synthesis of this compound involves the use of amino acid ionic liquids (AAILs). These AAILs are derived from commercially available tert-butyloxycarbonyl-protected amino acids (Boc-AAILs). The resulting protected AAILs are used as the starting materials in dipeptide synthesis with commonly used coupling reagents .


Molecular Structure Analysis

The molecular formula of this compound is C12H21NO4 . The InChI Key is URBHKVWOYIMKNO-UHFFFAOYSA-N .


Chemical Reactions Analysis

The compound is used in the synthesis of dipeptides. The distinctive coupling reagent N, N ′-diethylene- N ′′-2-chloroethyl thiophosphoramide was found to enhance amide formation in the Boc-AAILs without the addition of base, giving the dipeptides in satisfactory yields in 15 minutes .


Physical And Chemical Properties Analysis

The compound is a solid at 20 degrees Celsius . It has a molecular weight of 243.30 g/mol . The compound appears as a white to light yellow powder or crystal .

Safety and Hazards

The compound is harmful in contact with skin, if swallowed, and if inhaled . It is recommended to wear protective gloves, eye protection, and face protection when handling the compound . In case of skin contact, wash with plenty of soap and water .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '1-{[(tert-butoxy)carbonyl]amino}spiro[2.5]octane-6-carboxylic acid' involves the protection of the amine group, followed by the formation of the spirocyclic ring system and subsequent deprotection of the amine group. The carboxylic acid group is introduced in the final step.", "Starting Materials": ["N-Boc-1-aminocyclohexane", "tert-butyl chloroformate", "triethylamine", "2,3-dichloro-5,6-dicyano-1,4-benzoquinone", "hexane", "sodium bicarbonate", "water", "ethyl acetate", "sodium hydroxide", "hydrochloric acid", "diethyl ether", "sodium sulfate", "methanol"], "Reaction": ["Step 1: Protection of the amine group by reacting N-Boc-1-aminocyclohexane with tert-butyl chloroformate and triethylamine in hexane to obtain N-Boc-1-aminocyclohexane tert-butyl carbonate.", "Step 2: Formation of the spirocyclic ring system by reacting N-Boc-1-aminocyclohexane tert-butyl carbonate with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone in the presence of sodium bicarbonate and water to obtain the spirocyclic intermediate.", "Step 3: Deprotection of the amine group by reacting the spirocyclic intermediate with ethyl acetate and sodium hydroxide to obtain the deprotected intermediate.", "Step 4: Introduction of the carboxylic acid group by reacting the deprotected intermediate with hydrochloric acid and diethyl ether to obtain the acid intermediate.", "Step 5: Purification of the acid intermediate by washing with water, drying with sodium sulfate, and recrystallization from methanol to obtain the final product, '1-{[(tert-butoxy)carbonyl]amino}spiro[2.5]octane-6-carboxylic acid'."]

CAS RN

2294222-26-5

Product Name

1-{[(tert-butoxy)carbonyl]amino}spiro[2.5]octane-6-carboxylic acid

Molecular Formula

C14H23NO4

Molecular Weight

269.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.